molecular formula C6H14ClNO B8794610 O-cyclohexylhydroxylamine hydrochloride

O-cyclohexylhydroxylamine hydrochloride

Cat. No. B8794610
M. Wt: 151.63 g/mol
InChI Key: QLXSYSGANCFSFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

O-cyclohexylhydroxylamine hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality O-cyclohexylhydroxylamine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about O-cyclohexylhydroxylamine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

O-cyclohexylhydroxylamine hydrochloride

Molecular Formula

C6H14ClNO

Molecular Weight

151.63 g/mol

IUPAC Name

O-cyclohexylhydroxylamine;hydrochloride

InChI

InChI=1S/C6H13NO.ClH/c7-8-6-4-2-1-3-5-6;/h6H,1-5,7H2;1H

InChI Key

QLXSYSGANCFSFN-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)ON.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrazine monohydrate (2.24 mL, 42.20 mmol) was added to a solution of 2-cyclohexyloxy-isoindole-1,3-dione (4.88 g, 21.10 mmol) in a mixture of methanol (12 mL) and methylene chloride (120 mL), and the mixture was stirred at 25° C. for 4 h. The resulting precipitate was filtered off in vacuo, and the filtrate was washed with 5.0 N aqueous ammonium hydroxide (60 mL). The aqueous layer was extracted with methylene chloride (2×25 mL). The combined organic layers were washed with brine, dried over magnesium sulfate and concentrated in vacuo. The residue was dissolved in a 4.0 M solution of hydrochloric acid in dioxane (12 mL) and diluted with diethyl ether (70 mL). The resulting precipitate was collected by filtration in vacuo to afford O-cyclohexyl-hydroxylamine hydrochloride (1.71 g, 45.7%) as a white solid, which was used in the next step without further purification.
Quantity
2.24 mL
Type
reactant
Reaction Step One
Quantity
4.88 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One

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